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Compound of Interest

Compound Name: (2-Aminoethyl)(ethyl)methylamine

CAS No.: 111-37-5; 70111-47-6

Cat. No.: B2667699

Get Quote

Executive Summary
(2-Aminoethyl)(ethyl)methylamine (CAS: 70111-47-6) is a highly specialized aliphatic

diamine utilized extensively in advanced pharmaceutical synthesis and analytical quality

control[1]. Known structurally as an unsymmetrical N,N-dialkylethylenediamine, it serves as a

critical building block and a highly monitored process impurity in the manufacturing of receptor

tyrosine kinase (RTK) inhibitors. This whitepaper provides an authoritative breakdown of its

physicochemical properties, synthetic workflows, and its pharmacological causality as a

structural analog in drug design.

Molecular Identity and Physicochemical Profiling
The compound features a central ethylenediamine backbone where one nitrogen is terminally

substituted with both an ethyl and a methyl group, leaving a primary amine available for

subsequent conjugation.

Table 1: Core Physicochemical Properties
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Parameter Value Reference

IUPAC Name
N-ethyl-N-methyl-1,2-

ethanediamine
[2]

CAS Registry Number 70111-47-6 [1]

Molecular Formula C₅H₁₄N₂ [3]

Molecular Weight 102.18 g/mol [3]

Monoisotopic Mass 102.1157 Da [2]

Density ~0.793 g/cm³ [3]

Boiling Point 129.5 °C (at 760 mmHg) [3]

Flash Point 8.7 °C [3]

Structural Mechanics and Causality in Drug Design
In rational drug design, the aliphatic tail of a kinase inhibitor dictates the molecule's solubility,

oral bioavailability, and interaction with the solvent-exposed regions of the target protein.

(2-Aminoethyl)(ethyl)methylamine is officially cataloged as Sunitinib Impurity 31[4]. Sunitinib,

a potent multi-targeted RTK inhibitor, natively utilizes an N,N-diethylaminoethyl side chain. The

substitution of one ethyl group for a methyl group (forming the N-ethyl-N-methyl variant)

fundamentally alters the steric bulk and the basicity ( pKa​) of the terminal tertiary amine.

Mechanistic Causality: When this impurity incorporates into the API backbone, the reduced

steric hindrance of the methyl group slightly increases the hydration energy of the protonated

amine. This alters the residence time of the drug within the ATP-binding pocket of VEGFR and

PDGFR. Because regulatory agencies (ICH Q3A) mandate strict control of structural analogs

that could perturb pharmacokinetic consistency, tracking this specific diamine is a critical quality

attribute (CQA) in oncology drug manufacturing.
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Figure 2: VEGFR/PDGFR signaling cascade and targeted inhibition by Sunitinib.

Synthetic Workflows and Experimental Protocols
Protocol 1: Chemical Synthesis via Gabriel Amine
Synthesis
Objective: Synthesize pure (2-Aminoethyl)(ethyl)methylamine while avoiding over-alkylation.

Causality Focus: Direct alkylation of ethylmethylamine with 2-chloroethylamine often leads to

uncontrolled polymerization because the resulting primary amine is more nucleophilic than the

starting materials. Utilizing a Gabriel synthesis route protects the primary amine sterically and

electronically during C-N bond formation, ensuring a self-validating, high-yield system.

Step-by-Step Methodology:

Alkylation: Dissolve N-(2-bromoethyl)phthalimide (1.0 eq) and N-ethylmethylamine (1.2 eq)

in anhydrous DMF. Add anhydrous K₂CO₃ (1.5 eq) as an acid scavenger.
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Heating: Stir the suspension at 80 °C for 12 hours under an inert nitrogen atmosphere.

Isolation of Intermediate: Cool the mixture, quench with distilled water, and extract the

phthalimide-protected intermediate using ethyl acetate. Evaporate the solvent under reduced

pressure.

Deprotection (Hydrazinolysis): Dissolve the intermediate in absolute ethanol. Add Hydrazine

hydrate (1.5 eq) and reflux at 78 °C for 4 hours. The byproduct, phthalhydrazide, will

precipitate as a white solid.

Workup: Filter off the precipitate. Acidify the filtrate with HCl to form the water-soluble

dihydrochloride salt, wash with diethyl ether to remove organic impurities, and finally basify

with NaOH to extract the pure free base diamine.
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Figure 1: Gabriel synthesis workflow preventing primary amine over-alkylation.
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Analytical Characterization and LC-MS Profiling
Protocol 2: LC-MS/MS System Suitability and
Quantification
Objective: Quantify trace levels of (2-Aminoethyl)(ethyl)methylamine in API batches.

Causality Focus: Because this aliphatic diamine lacks a conjugated pi-system, standard UV-

HPLC is blind to it. Electrospray Ionization Mass Spectrometry (ESI-MS) is mandatory for

detection.

Step-by-Step Methodology:

Sample Preparation: Dissolve 10 mg of the API in 10 mL of Methanol/Water (50:50 v/v)

containing 0.1% Formic Acid. The acidic modifier forces complete protonation of the basic

aliphatic amines, maximizing ionization efficiency.

Chromatographic Separation:

Column: C18 Reversed-Phase (2.1 x 100 mm, 1.7 µm). Reasoning: A highly end-capped

stationary phase is required to prevent peak tailing caused by the diamine interacting with

residual silanols.

Mobile Phase A: 0.1% Formic Acid in MS-grade H₂O.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 2% B to 60% B over 8 minutes.

Mass Spectrometry Parameters (ESI+):

Capillary Voltage: 3.0 kV.

Desolvation Temperature: 350 °C.

Self-Validating System Check: The protocol is valid only if the signal-to-noise (S/N) ratio of

the [M+H]+ peak at m/z 103.12298 exceeds 10:1. The detection must be orthogonally

confirmed by the presence of the sodium adduct [M+Na]+ at m/z 125.10492 to rule out

isobaric interference.
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Table 2: High-Resolution ESI+ Mass Spectrometry
Profile

Adduct Species Predicted m/z Predicted CCS (Å²) Diagnostic Role

[M+H]+ 103.12298 122.0 Primary quantifier ion

[M+Na]+ 125.10492 127.9
Orthogonal

confirmation

[M+NH4]+ 120.14952 144.7
Buffer-dependent

adduct

[M+H-H2O]+ 85.11296 117.0
In-source

fragmentation

(Data sourced from

PubChemLite

predicted collision

cross-sections[2])

Safety and EHS Handling Guidelines
According to AK Scientific safety data[1], (2-Aminoethyl)(ethyl)methylamine is classified

under GHS as a Category 1B Corrosive.

Hazards: Causes severe skin burns and eye damage (Hazard Statement H314). The signal

word is strictly designated as Danger[1].

Handling Causality: Due to its high basicity and volatility (Boiling Point 129.5 °C), handling

must occur in a Class II fume hood. Inhalation of vapors causes severe respiratory tract

irritation.

Storage: Must be stored tightly sealed under an inert gas (Argon/Nitrogen) at 2–8°C.

Exposure to atmospheric carbon dioxide rapidly degrades the standard via the formation of

carbamate salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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